Cas no 1391104-79-2 (2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1391104-79-2
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• MDL: MFCD22530418
• CID: 5581211
• PubChem ID: 14853275
• Update Time: 2025-06-24

2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-[4-CHLORO-2-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• 2-amino-2-[4-chloro-2-(trifluoromethyl)phenyl]ethanol
• Benzeneethanol, β-amino-4-chloro-2-(trifluoromethyl)-
• CHEMBL4563853
• 1391104-79-2
• EN300-194331
• 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD22530418
• Inchi： 1S/C9H9ClF3NO/c10-5-1-2-6(8(14)4-15)7(3-5)9(11,12)13/h1-3,8,15H,4,14H2
• InChI Key： CIEHRJIQZOVKEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C(CO)N

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 311.5±37.0 °C(Predicted)
• pka: 12.28±0.10(Predicted)

Additional information on 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol

Introduction to 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol (CAS No. 1391104-79-2)

2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol, identified by the CAS number 1391104-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes an amino group, a chloro substituent, and a trifluoromethyl moiety attached to a phenyl ring. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol consists of a benzene ring substituted with chloro and trifluoromethyl groups, further modified by an ethyl chain terminated with an amino group. This arrangement contributes to its potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceuticals.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways. 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol has been studied for its potential role in modulating enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The combination of the amino and chloro substituents on the phenyl ring suggests that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in disease mechanisms.

One of the most compelling aspects of 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol is its structural versatility. Researchers have explored derivatives of this compound to optimize its pharmacokinetic properties and target specificity. For instance, modifications to the trifluoromethyl group or the ethyl chain have been investigated to enhance solubility and reduce toxicity. These efforts align with the broader trend in drug discovery toward designing molecules that balance efficacy with minimal side effects.

The synthesis of 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and trifluoromethyl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating further exploration of its biological potential.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacological properties. The trifluoromethyl group in 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol contributes to its lipophilicity, which can enhance membrane permeability and binding affinity. Additionally, fluorine atoms can influence metabolic stability by resisting hydrolysis and oxidation, thereby prolonging the half-life of the drug candidate.

In vitro studies have demonstrated that 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol exhibits promising activity against certain cancer cell lines. The compound's ability to interact with key targets involved in cell proliferation and survival suggests its potential as an anticancer agent. Furthermore, preliminary investigations have explored its effects on inflammatory pathways, indicating possible applications in treating autoimmune diseases and chronic inflammation.

The development of novel pharmaceuticals relies heavily on understanding the interactions between small molecules and biological targets at the molecular level. Computational modeling techniques have been increasingly employed to predict the binding affinity and mode of action of compounds like 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol. These simulations help researchers design more effective derivatives by identifying key structural features that enhance binding interactions with proteins or nucleic acids.

As research continues to uncover new therapeutic applications, 2-amino-2-4-chloro-2-(trifluoromethyl)phenylethan-1-ol remains a compelling candidate for further development. Its unique structural features offer opportunities for designing next-generation drugs with improved efficacy and safety profiles. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate this potential into tangible therapeutic benefits for patients worldwide.